Cas no 153275-48-0 (Benzoxazole, 2-ethyl-6-methyl-)

• Product Name: Benzoxazole, 2-ethyl-6-methyl-
• CAS No: 153275-48-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4816722
• Update Time: 2025-06-08

Benzoxazole, 2-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-ethyl-6-methyl-
• 2-Ethyl-6-methylbenzoxazole
• 2-Ethyl-6-methylbenzo[d]oxazole
• 2-ethyl-6-methyl-1,3-benzoxazole

• Inchi： 1S/C10H11NO/c1-3-10-11-8-5-4-7(2)6-9(8)12-10/h4-6H,3H2,1-2H3
• InChI Key： IXXQSGKWJXZNNW-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=CC(C)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on Benzoxazole, 2-ethyl-6-methyl-

Introduction to Benzoxazole, 2-ethyl-6-methyl- (CAS No. 153275-48-0)

Benzoxazole, 2-ethyl-6-methyl- (CAS No. 153275-48-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 2-Ethyl-6-methylbenzoxazole, is a derivative of benzoxazole, a heterocyclic aromatic compound with a wide range of applications in pharmaceuticals, optoelectronics, and other advanced technologies.

The chemical structure of 2-Ethyl-6-methylbenzoxazole consists of a benzene ring fused to an oxazole ring, with an ethyl group at the 2-position and a methyl group at the 6-position. This unique structure imparts specific physical and chemical properties that make it valuable in various scientific and industrial applications. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation and cyclization steps.

In the realm of medicinal chemistry, 2-Ethyl-6-methylbenzoxazole has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, particularly its anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the activity of specific enzymes involved in inflammation and cancer progression. These findings suggest that 2-Ethyl-6-methylbenzoxazole could serve as a valuable scaffold for the design of more potent and selective therapeutic agents.

In addition to its pharmaceutical applications, 2-Ethyl-6-methylbenzoxazole has found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and luminescent materials. Studies have demonstrated that this compound can be incorporated into polymer matrices to create materials with enhanced optical and electrical performance. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.

The synthesis of 2-Ethyl-6-methylbenzoxazole is typically achieved through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. One common synthetic route involves the condensation of an ethyl-substituted phenol with an appropriate amine followed by cyclization to form the oxazole ring. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product, making optimization crucial for large-scale production.

The physical properties of 2-Ethyl-6-methylbenzoxazole, such as its melting point, solubility, and stability, are important considerations for both research and industrial applications. For example, its solubility in various organic solvents makes it suitable for use in solution-based processing techniques commonly employed in materials science. Additionally, its thermal stability ensures that it can withstand high temperatures without degradation, which is essential for many manufacturing processes.

In conclusion, Benzoxazole, 2-ethyl-6-methyl- (CAS No. 153275-48-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and developers working on new drugs and advanced materials. As ongoing research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow in the coming years.